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Compound of Interest

Compound Name: Phenyl trimethicone

Cat. No.: B179464

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Phenyl Trimethicone, a versatile
silicone-based polymer widely utilized in the pharmaceutical and cosmetic industries. This
document elucidates its chemical identity, including its various CAS numbers, and details its
molecular structure.

Chemical and Physical Properties

Phenyl trimethicone is a polysiloxane that can vary in its specific structure, leading to different
CAS numbers and a range of physical properties. The most commonly referenced form is
chemically known as trimethyl-[phenyl-bis(trimethylsilyloxy)silyl]Joxysilane.[1] The quantitative
data for this and other variants are summarized below for comparative analysis.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b179464?utm_src=pdf-interest
https://www.benchchem.com/product/b179464?utm_src=pdf-body
https://www.benchchem.com/product/b179464?utm_src=pdf-body
https://www.specialchem.com/cosmetics/inci-ingredients/phenyl-trimethicone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value CAS Number Reference
Molecular Formula C15H3203sSi4 2116-84-9 [2]
C9H1202Si 73559-47-4 [3]

Molecular Weight 372.758 g/mol 2116-84-9 [2][4]

2116-84-9, 73559-47-

CAS Number 4,70131-69-0, 18876- - [415116]1[7]
34-1
EINECS/ELINCS No. 218-320-6 2116-84-9 [1][2]
_ 1.437 - 1.465 (at 2116-84-9, 73559-47-
Refractive Index [51[7][8]
25°C) 4
N _ 0.921 - 0.99 g/mL (at 2116-84-9, 73559-47-
Specific Gravity [51[71[8]
20°C or 25°C) 4
Melting Point -102°C 2116-84-9 [7]
Boiling Point 264°C 2116-84-9 [7]
Flash Point 127°C (closed cup) 2116-84-9 [7]

Chemical Structure and Synthesis

Phenyl trimethicone is an organosilicon compound characterized by a siloxane backbone
(silicon-oxygen-silicon linkages).[1][3] Its structure consists of a silicon atom bonded to a
phenyl group (-C6H5) and three trimethylsiloxy groups (-OSi(CH3)3).[3] The presence of the
phenyl group increases the refractive index and enhances compatibility with organic materials.
[3] The methyl groups contribute to the compound's stability and low volatility.[3]

The general synthesis of silicone polymers like phenyl trimethicone begins with silica.[1]
Silica is converted to a reactive intermediate, such as tetraethoxysilane.[1] Subsequently, the
desired organic groups (in this case, phenyl and methyl groups) are introduced via a Grignard
reaction, replacing the ethoxy groups.[1] The resulting organosilanes undergo hydrolysis to
form silanols, which then condense to create the final silicone polymer with its characteristic
siloxane framework.[1]
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CAS Numbers

2116-84-9
73559-47-4
70131-69-0

Pheny! Trimethicone ) Chemical Name

Properties & Applications

Siloxane Backbone Phenyl Group

Physical Properties Applications
- High Refractive Index leading to its use in - Cosmetics (Hair & Skin Care)
- Water Repellent - Pharmaceuticals

Methyl Groups - Non-greasy feel - Lubricants
(-CH3)

(Si-0-Si) (-C6HS)

Click to download full resolution via product page

Caption: Logical relationship of Phenyl Trimethicone's identifiers, structure, and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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